CID 71355290

• Molecular Formula: SmSn3
• Molecular Weight: 506.5 g/mol
• InChI: InChI=1S/Sm.3Sn
• InChI Key: UPRADWLXCTYJII-UHFFFAOYSA-N
• Canonical SMILES: [Sn].[Sn].[Sn].[Sm]

Description

For illustrative purposes, we will compare structurally similar compounds from the evidence, such as 3-bromo-4-hydroxybenzoic acid (CAS 1761-61-1, PubChem ID 72863) , (3-Bromo-5-chlorophenyl)boronic acid (CAS 1046861-20-4, PubChem ID 53216313) , and 4-bromo-2-methoxy-5-nitropyridine (CAS 1033610-45-5, PubChem ID 59200652) . These compounds share functional groups (e.g., halogens, boronic acids, nitro groups) and are used in synthetic chemistry or drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of CID 71355290 involves several synthetic routes. One common method includes the use of cyclodextrins for the formation of inclusion complexes. Cyclodextrins are cyclic oligosaccharides that can encapsulate the compound within their non-polar cavity, enhancing its stability and solubility . The reaction conditions typically involve the use of glucosyltransferase enzymes to degrade starch and form cyclodextrins, which then interact with the target compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and controlled environments to ensure high yield and purity. The process often includes steps such as purification, crystallization, and quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

CID 71355290 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This involves the gain of electrons or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group in the molecule with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Substitution reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

CID 71355290 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various organic synthesis reactions.

Biology: Studied for its potential effects on biological systems, including enzyme interactions and cellular processes.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of CID 71355290 involves its interaction with specific molecular targets and pathways. For example, it may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Key Observations :

• Solubility : 4-Bromo-2-methoxy-5-nitropyridine exhibits the highest solubility (0.864 mg/mL), likely due to its nitro and methoxy groups enhancing polarity .
• Lipophilicity : The boronic acid derivative (Log P = 0.0) is less lipophilic than the nitropyridine analog (Log P = 1.64), suggesting divergent pharmacokinetic behaviors .